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Compound of Interest

Compound Name: Deoxy Fesoterodine
CAS No.: 895137-81-2
Cat. No.: B601958
Get Quote
. J

Executive Summary & Core Directive

Deoxy Fesoterodine (also known as 5-hydroxymethyl tolterodine or Desfesoterodine) is the
active metabolite of Fesoterodine.[1] Unlike inert chemical waste, this compound retains
significant biological activity as a potent antimuscarinic agent.

The Directive: Do not treat Deoxy Fesoterodine as general organic waste. While it may not
appear on the EPA's specific P-list or U-list, it must be managed with the rigor of a
Reproductive Toxin and Aquatic Pollutant. The only acceptable terminal disposal method is
High-Temperature Incineration.[1]

Material Profile & Risk Assessment

Before disposal, you must validate the specific form of the material in your inventory. Deoxy
Fesoterodine is often handled as a high-purity reference standard, increasing the risk per unit
mass compared to formulated drug products.[1]
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Parameter Technical Detail

Chemical Name Deoxy Fesoterodine (Desfesoterodine)

895137-81-2 (Free Base); 1428856-56-7
(Fumarate Salt)

CAS Numbers

] Reproductive Toxicity (H361); Specific Target
Primary Hazard

Organ Toxicity

) Aquatic Chronic 3 (H412); Persistent in water
Environmental

systems

Non-Listed (unless mixed with listed solvents);
RCRA Status

Manage as Hazardous (Best Practice)

) o High (Active Metabolite); Muscarinic Receptor
Bioactivity .
Antagonist

Critical Safety Note: As a reproductive toxin, all handling—including waste packaging—requires
the use of double nitrile gloves and a particle-filtering respirator (N95/P3) or handling within a

fume hood.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation

The most common compliance failure is commingling potent pharmaceutical standards with
general solvent waste. This creates "mixed waste" that is difficult to incinerate efficiently.

¢ Solid Waste (Pure Standard/Powder): Segregate into a dedicated solid waste stream labeled
"Cytotoxic/Potent Pharmaceutical.”

e Liquid Waste (HPLC Effluent/Stock Solutions):
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o If dissolved in Acetonitrile/Methanol: Segregate as "Flammable Pharmaceutical Waste."

o If dissolved in Aqueous Buffer: Do NOT pour down the drain. Segregate as "Aqueous
Pharmaceutical Waste."

Phase 2: Packaging & Containment

Use the "Double-Barrier" method to prevent cross-contamination during transport.[1]

» Primary Containment: Place the vial, weigh boat, or contaminated PPE into a clear, sealable
polyethylene bag (Zip-lock type).[1]

e Secondary Containment: Place the sealed bag into a rigid, leak-proof container.
o Solids: Wide-mouth HDPE drum or amber glass jar.[1]
o Liquids: Safety-coated glass bottle or UN-rated carboy.[1]

e Labeling:

o US (EPA/DOT): Label as "Non-RCRA Regulated Pharmaceutical Waste - Incinerate Only."
[1]

o EU (EWC): Use code 18 01 09 (medicines other than those mentioned in 18 01 08).[1]

Phase 3: Terminal Destruction

Method: High-Temperature Incineration.[1] Rationale: Antimuscarinics have complex aromatic
structures.[1] Standard autoclaving does not guarantee the destruction of the pharmacophore.

e Requirement: The incinerator must operate at a secondary chamber temperature of >1100°C
with a residence time of at least 2 seconds. This ensures complete mineralization
(conversion to CO2, H20, and NOXx).

Operational Workflow Diagram

The following logic flow ensures that Deoxy Fesoterodine is never released into the sewer
system or general landfill.
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Figure 1: Decision matrix for the segregation and destruction of Deoxy Fesoterodine waste
streams. Note the convergence on high-temperature incineration regardless of physical state.

[1]

Emergency Spill Response (Powder)
If a reference standard vial of Deoxy Fesoterodine breaks:

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and
an N95 respirator.

o Contain: Cover the powder gently with damp paper towels to prevent dust generation. Do not
dry sweep.[1]

o Clean: Wipe the area with a soap/water solution (surfactants help lift the lipophilic molecule).

o Disposal: All cleanup materials (towels, gloves, glass shards) must be treated as Solid
Pharmaceutical Waste (see Phase 2 above).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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